molecular formula C21H22F2N2O3S B1150164 SGX201

SGX201

Cat. No. B1150164
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

SGX201 is a time-release, oral formulation of BDP, a highly potent, topically active corticosteroid that has a local effect on inflamed tissue. BDP has been marketed in the United States and worldwide since the early 1970s as the active pharmaceutical ingredient in inhalation products for the treatment of patients with allergic rhinitis and asthma. This compound has been awarded fast-track designation from the FDA for the prevention of radiation enteritis. Fast-track designation is designed to facilitate the development and expedite the review of new drugs intended to treat serious or life threatening conditions that are also unmet medical needs.

Scientific Research Applications

Collaborative Research Platforms

SGX201 is integral to collaborative research efforts, particularly in the design of new drugs. A notable example is the Structural Genomics Consortium (SGC), established by GlaxoSmithKline, the Wellcome Trust, and other science funders. This consortium aimed to generate human protein structures and make them publicly available, with industry partners emphasizing research relevant to drug discovery, such as focusing on human proteins over those from other species (Edwards, 2016).

Scientific Gateways and e-Science

This compound contributes to the concept of ‘Science Gateways’ (SG), which serve as user-friendly interfaces between scientists and various software components, including distributed computing infrastructures (DCIs) like clusters, service grids, and clouds. These gateways enable researchers to concentrate on their scientific goals while minimizing the complexities of the underlying software or DCIs. The IMP Science Gateway Portal, for instance, offers complex workflow management and integration of distributed computing resources, fostering virtual experimental labs in various scientific domains (Gordienko et al., 2015).

Enhancing Biofuel Research

This compound has been used in studying the combustion and emission characteristics of diesel engines using second-generation biodiesel (SGB). Research involving optical diagnostics of combustion processes and emissions characteristics offers insights into the benefits of SGB over first-generation biodiesel, contributing to the development of more sustainable biofuel options (Zhong et al., 2016).

Metal-Oxide Sensor Technology

This compound finds application in the development of new metal-oxide (MOx) sensor platforms, particularly for Internet of Things (IoT) devices and mobile platforms. These sensors have seen significant scientific progress and are poised to revolutionize sensing applications across various domains, including environmental monitoring and healthcare (Rüffer et al., 2018).

Facilitating Transformative Research

The NSF's Small Grants for Exploratory Research (SGER) program, which this compound could be a part of, has been evaluated for its success in supporting high-risk, high-reward research projects. The evaluation showcases how such programs can lead to transformative research results, influencing the direction and impact of scientific endeavors (Wagner & Alexander, 2013).

properties

Molecular Formula

C21H22F2N2O3S

Appearance

Solid powder

synonyms

SGX201;  SGX201;  SGX 201. DOR201;  DOR-201;  DOR 201.; NONE

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.